6-((2-chloro-6-fluorobenzyl)thio)-1,2,4-triazine-3,5(2H,4H)-dione

• Molecular Formula: C10H7ClFN3O2S
• Molecular Weight: 287.70 g/mol
• IUPAC Name: 6-[(2-chloro-6-fluorophenyl)methylsulfanyl]-2H-1,2,4-triazine-3,5-dione
• InChI: InChI=1S/C10H7ClFN3O2S/c11-6-2-1-3-7(12)5(6)4-18-9-8(16)13-10(17)15-14-9/h1-3H,4H2,(H2,13,15,16,17)
• InChI Key: JWYFIKGDEDTHEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSC2=NNC(=O)NC2=O)F

Description

6-((2-Chloro-6-fluorobenzyl)thio)-1,2,4-triazine-3,5(2H,4H)-dione is a triazine-dione derivative featuring a thioether linkage at the 6-position, substituted with a 2-chloro-6-fluorobenzyl group.

Biological Activity

The compound 6-((2-chloro-6-fluorobenzyl)thio)-1,2,4-triazine-3,5(2H,4H)-dione is a member of the triazine family, which has garnered attention for its potential biological activities. This article explores its biological properties, particularly its antiproliferative and antibacterial effects, as well as structure-activity relationships (SAR) derived from various studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C₁₅H₁₂ClF N₄O₂S
• Molecular Weight : 350.80 g/mol

This compound features a triazine core with a thioether linkage to a chlorofluorobenzyl group, which is critical for its biological activity.

Antiproliferative Activity

Recent studies have evaluated the antiproliferative effects of various triazine derivatives, including those similar to 6-((2-chloro-6-fluorobenzyl)thio)-1,2,4-triazine-3,5(2H,4H)-dione. A key finding was that certain derivatives exhibited significant cytotoxicity against cancer cell lines such as MGC-803 and PC-3.

Table 1: Antiproliferative Activity of Related Triazine Derivatives

Compound	Cell Line	IC50 (µM)
1	MGC-803	12.46
2	PC-3	10.23
3	EC-109	9.79

Note : IC50 values represent the concentration required to inhibit cell proliferation by 50%.

The SAR analysis indicated that the presence of electron-withdrawing groups (like the chloro and fluoro substituents) significantly enhances antiproliferative activity. The introduction of thioether linkages also appears to facilitate better interactions with biological targets.

Antibacterial Activity

The potential antibacterial properties of triazine derivatives have been explored in various studies. Compounds containing the 1,2,4-triazole ring have shown promising antibacterial activity against both Gram-positive and Gram-negative bacteria.

Table 2: Antibacterial Activity of Triazole Derivatives

Compound	Bacterial Strain	MIC (µg/mL)
A	E. coli	5
B	Bacillus subtilis	10
C	Pseudomonas aeruginosa	15

These findings suggest that modifications to the triazine structure can lead to enhanced antibacterial efficacy. For instance, compounds with halogen substitutions at specific positions on the benzyl ring exhibited improved activity due to increased lipophilicity and better membrane penetration.

Case Studies

In a notable study by Zhang et al. (2017), a series of triazine derivatives were synthesized and tested for their biological activities. The study highlighted that certain compounds demonstrated not only significant antiproliferative effects but also reduced ulcerogenicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting a favorable safety profile for potential therapeutic applications.

Another investigation focused on the molecular docking studies of these compounds against bacterial DNA gyrase, revealing that specific structural features contributed to their binding affinity and inhibitory potential against bacterial growth.

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share the 1,2,4-triazine-3,5(2H,4H)-dione core but differ in substituents, leading to distinct pharmacological and physicochemical properties:

Compound	Substituents	Key Features	Reported Activity
Target Compound 6-((2-Chloro-6-fluorobenzyl)thio)-1,2,4-triazine-3,5-dione	6-(2-Chloro-6-fluorobenzylthio)	High lipophilicity (predicted), electron-withdrawing substituents	Anticipated anticonvulsant/antioxidant activity (based on structural analogs)
6-(2-Amino-substituted phenyl)-4-(substituted phenyl)-1,2,4-triazine-3,5-dione	6-Aminoaryl, 4-aryl	Polar amino groups enhance solubility	Anticonvulsant (ED₅₀: 30–50 mg/kg in mice)
2-(2-Fluorophenethyl)-6-hydroxy-1,2,4-triazine-3,5-dione (11m)	6-Hydroxy, 2-(2-fluorophenethyl)	Hydroxy group increases polarity; fluorinated side chain	D-amino acid oxidase inhibitor (IC₅₀: ~5 µM)
4-(Diphenylmethyl)-2-methyl-6-(benzylthio)-1,2,4-triazine-3,5-dione	6-Benzylthio, 4-diphenylmethyl, 2-methyl	Bulky diphenylmethyl group; moderate lipophilicity	Not explicitly reported; likely CNS-targeted due to benzylthio
6-Azauracil (1,2,4-triazine-3,5(2H,4H)-dione)	Unsubstituted triazine-dione core	Minimal steric hindrance; high polarity	Antimetabolite (anticancer)

Key Comparative Insights

Substituent Effects on Activity

• Anticonvulsant Activity: Aminoaryl-substituted triazine-diones (e.g., 6-(2-aminophenyl) derivatives) exhibit potent anticonvulsant activity due to enhanced hydrogen bonding with neuronal targets . The target compound’s chloro-fluoro-benzylthio group may improve blood-brain barrier penetration but requires experimental validation.
• Enzyme Inhibition: Hydroxy-substituted derivatives (e.g., compound 11m) inhibit D-amino acid oxidase (DAO) via polar interactions with the enzyme’s active site .

Physicochemical Properties

• Metabolic Stability: Halogenated benzyl groups resist oxidative metabolism, which may extend half-life compared to non-halogenated analogs (e.g., benzylthio or phenethyl derivatives) .